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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B1234327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding

the stability and recommended storage conditions for the CCR1 antagonist, cis-J-113863. The

information presented herein is compiled from publicly available data sheets and scientific

literature.

Summary of Physicochemical Properties and
Storage Recommendations
cis-J-113863 is a potent and selective antagonist of the C-C chemokine receptor 1 (CCR1).[1]

[2] Its stability is a critical factor for ensuring accurate and reproducible results in research and

development settings. While detailed, publicly available stability studies are limited, the

following tables summarize the recommended storage conditions and solubility information

provided by various suppliers.

Table 1: Recommended Storage Conditions for cis-J-113863
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Form
Storage
Temperature

Duration Source

Solid (Lyophilized

Powder)
+4°C Short-term [1]

Solid (Lyophilized

Powder)
-20°C Long-term Multiple Vendor Data

Stock Solutions (in

DMSO or Ethanol)
-20°C or -80°C

Up to 6 months

(aliquoted)
Multiple Vendor Data

Note: It is strongly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles, which can lead to degradation.

Table 2: Solubility of cis-J-113863

Solvent Maximum Concentration Source

DMSO 100 mM [1]

Ethanol 50 mM [1]

Experimental Protocols
Detailed experimental protocols for comprehensive stability studies of cis-J-113863 are not

readily available in the public domain. However, a general workflow for conducting such a

study, based on established principles of pharmaceutical stability testing, is outlined below. This

serves as a template for researchers wishing to perform their own stability assessment.

General Workflow for Stability Indicating Method
Development
A stability-indicating analytical method is crucial for accurately quantifying the active

pharmaceutical ingredient (API) in the presence of its degradation products. High-Performance

Liquid Chromatography (HPLC) is the most common technique for this purpose.
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Method Development

Forced Degradation Studies

Method Validation

Select HPLC Column and Mobile Phase

Optimize Chromatographic Conditions
(Flow Rate, Gradient, Temperature)

Stress Samples
(Acid, Base, Oxidation, Heat, Light)

Analyze Stressed Samples by HPLC

Validate Method for Specificity,
Linearity, Accuracy, Precision

Establish Peak Purity of cis-J-113863

Validated Stability-Indicating
Method

Click to download full resolution via product page

Caption: Workflow for developing a stability-indicating HPLC method.

Protocol for Forced Degradation Studies
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Forced degradation studies are essential to identify potential degradation pathways and to

demonstrate the specificity of the analytical method.

Preparation of Stock Solution: Prepare a stock solution of cis-J-113863 in a suitable solvent

(e.g., DMSO or a mixture of organic solvent and water) at a known concentration.

Stress Conditions:

Acid Hydrolysis: Treat the stock solution with 0.1 N HCl at a specified temperature (e.g.,

60 °C) for a defined period.

Base Hydrolysis: Treat the stock solution with 0.1 N NaOH at a specified temperature

(e.g., 60 °C) for a defined period.

Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for a

defined period.

Thermal Degradation: Expose the solid compound and the stock solution to elevated

temperatures (e.g., 80 °C).

Photodegradation: Expose the solid compound and the stock solution to UV and visible

light as per ICH Q1B guidelines.

Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and

dilute to an appropriate concentration for analysis by the developed stability-indicating HPLC

method.

Data Evaluation: Analyze the chromatograms to identify and quantify any degradation

products formed. The primary goal is to achieve a modest level of degradation (e.g., 5-20%)

to ensure that the degradation products are representative of those that might form under

long-term storage.

Signaling Pathway and Mechanism of Action
cis-J-113863 exerts its biological effect by antagonizing the CCR1 receptor, a G protein-

coupled receptor (GPCR) involved in inflammatory responses. The binding of chemokines like

CCL3 (MIP-1α) and CCL5 (RANTES) to CCR1 initiates a signaling cascade that leads to
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leukocyte chemotaxis. cis-J-113863 blocks this interaction, thereby inhibiting downstream

signaling and inflammatory cell recruitment.
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activates
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Caption: Simplified CCR1 signaling pathway and the inhibitory action of cis-J-113863.

Conclusions and Recommendations
The stability of cis-J-113863 is a critical parameter for its effective use in research. Based on

the available information, the following best practices are recommended:

Solid Compound: Store at -20°C for long-term storage. For short-term use, +4°C is

acceptable.

Stock Solutions: Prepare concentrated stock solutions in high-quality anhydrous DMSO or

ethanol. Aliquot into single-use vials and store at -20°C or -80°C.

Working Solutions: Prepare fresh working solutions from stock solutions for each experiment

to ensure potency and minimize degradation.

Further Studies: Researchers are encouraged to perform their own stability assessments,

particularly for aqueous solutions and formulations intended for in vivo studies, using a

validated stability-indicating method.

This guide provides a summary of the current knowledge on the stability and storage of cis-J-
113863. As more research is conducted, it is anticipated that more detailed stability data will

become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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